Cas no 5835-68-7 (pth-histidine)
pth-histidine structure
Product Name:pth-histidine
CAS No:5835-68-7
MF:C13H12N4OS
MW:272.325580596924
CID:948390
PubChem ID:3486739
Update Time:2025-04-19
pth-histidine Chemical and Physical Properties
Names and Identifiers
-
- pth-histidine
- PTH-DL-HISTIDINE
- 5-(1H-imidazol-5-ylmethyl)-3-phenyl-2-sulfanylideneimidazolidin-4-one
- SCHEMBL14096375
- Oprea1_213339
- 5-[(1H-imidazol-4-yl)methyl]-3-phenyl-2-sulfanylideneimidazolidin-4-one
- DB-053192
- PTH-histidine dihydrochloride
- 5835-68-7
- A928737
- AKOS005536832
- pth-DL-histidine, AldrichCPR
- 5-((1H-imidazol-5-yl)methyl)-3-phenyl-2-thioxoimidazolidin-4-one
- 5-(1H-imidazol-4-ylmethyl)-3-phenyl-2-thioxoimidazolidin-4-one
- HMS2865I20
- Oprea1_178907
- AMY23722
- STK700207
- 5-(1H-imidazol-5-ylmethyl)-3-phenyl-2-thioxoimidazolidin-4-one
- Histidine phenylthiohydantoin
- (S)-5-((1H-imidazol-5-yl)methyl)-3-phenyl-2-thioxoimidazolidin-4-one
- CHEMBL1454777
- DTXSID20392939
- BANMZNRKVSFJBK-UHFFFAOYSA-N
- 4-Imidazolidinone, 5-(1H-imidazol-5-ylmethyl)-3-phenyl-2-thioxo-
-
- Inchi: 1S/C13H12N4OS/c18-12-11(6-9-7-14-8-15-9)16-13(19)17(12)10-4-2-1-3-5-10/h1-5,7-8,11H,6H2,(H,14,15)(H,16,19)
- InChI Key: BANMZNRKVSFJBK-UHFFFAOYSA-N
- SMILES: S=C1NC(C(N1C1C=CC=CC=1)=O)CC1=CN=CN1
Computed Properties
- Exact Mass: 272.07300
- Monoisotopic Mass: 272.073
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 370
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 93.1Ų
Experimental Properties
- Density: 1.45
- Boiling Point: 499.7°C at 760 mmHg
- Flash Point: 256°C
- Refractive Index: 1.728
- PSA: 93.11000
- LogP: 1.63590
pth-histidine Security Information
- Hazardous Material transportation number:UN 2811 6.1/PG 3
- WGK Germany:3
- Storage Condition:−20°C
pth-histidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM363166-10mg |
5-(1H-imidazol-4-ylmethyl)-3-phenyl-2-thioxoimidazolidin-4-one |
5835-68-7 | 95%+ | 10mg |
$*** | 2023-05-30 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-236504-100 mg |
PTH-histidine dihydrochloride, |
5835-68-7 | 100MG |
¥1,316.00 | 2023-07-10 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-236504A-250 mg |
PTH-histidine dihydrochloride, |
5835-68-7 | 250MG |
¥1,512.00 | 2023-07-10 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-236504-100mg |
PTH-histidine dihydrochloride, |
5835-68-7 | 100mg |
¥1316.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-236504A-250mg |
PTH-histidine dihydrochloride, |
5835-68-7 | 250mg |
¥1512.00 | 2023-09-05 | ||
| A2B Chem LLC | AG76678-2.5g |
PTH-HISTIDINE |
5835-68-7 | 98% | 2.5g |
$623.00 | 2024-04-19 |
pth-histidine Related Literature
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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